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For Researchers, Scientists, and Drug Development Professionals

Abstract

(2-methoxyphenyl)hydrazine hydrochloride is a vital chemical intermediate, primarily
recognized for its foundational role in the synthesis of various heterocyclic compounds, most
notably indoles via the Fischer indole synthesis. This technical guide provides a comprehensive
overview of its chemical structure, formula, and key physicochemical properties. It details a
robust experimental protocol for its synthesis from o-anisidine. Furthermore, this document
elucidates its significant application in drug development and organic synthesis, with a
particular focus on the mechanistic pathway of the Fischer indole synthesis, a cornerstone
reaction in medicinal chemistry. Safety and handling protocols are also outlined to ensure its
proper use in a laboratory setting.

Chemical Structure and Formula

(2-methoxyphenyl)hydrazine hydrochloride is an aromatic hydrazine salt. The structure
consists of a hydrazine group (-NHNH2) attached to a benzene ring at position 1, and a
methoxy group (-OCH3) at position 2. The hydrochloride salt form enhances its stability and
solubility in aqueous solutions.

e Chemical Formula: C7H11CIN20[1]
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e |[UPAC Name: (2-methoxyphenyl)hydrazine;hydrochloride[1]
e CAS Number: 6971-45-5[1]

e Molecular Weight: 174.63 g/mol [1]

Structure:

Physicochemical Properties

A summary of the key quantitative data for (2-methoxyphenyl)hydrazine hydrochloride is
presented in the table below for easy reference and comparison.

Property Value Source

Molecular Formula C7H11CIN20 PubChem[1]

Molecular Weight 174.63 g/mol PubChem[1]
White to off-white crystalline o

Appearance ] CymitQuimical2]
solid

Melting Point 155 °C Matrix Scientific

N ) 275.3 °C at 760 mmHg (for the ) )

Boiling Point Sigma-Aldrich
free base)

Solubility Soluble in water CymitQuimica[2]

pKa (Predicted) 5.54 (most basic) PubChem

LogP (Predicted) 1.3 PubChem

Topological Polar Surface Area  47.3 A2 ChemScene|3]

Experimental Protocol: Synthesis

The synthesis of (2-methoxyphenyl)hydrazine hydrochloride is typically achieved through
the diazotization of o-anisidine, followed by reduction of the resulting diazonium salt.

Materials and Reagents
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e 0-Anisidine (C7HsNO)

e Concentrated Hydrochloric Acid (HCI, 37%)
e Sodium Nitrite (NaNOz2)

e Sodium Sulfite (Na2S0s)

» Deionized Water

e Ice

Equipment

e Three-necked round-bottom flask
o Magnetic stirrer and stir bar

e Dropping funnel

e Thermometer

* Ice bath

e Bichner funnel and filter paper

o Beakers and graduated cylinders

Procedure

Step 1: Formation of the Diazonium Salt

 In a three-necked round-bottom flask equipped with a magnetic stirrer, thermometer, and
dropping funnel, dissolve o-anisidine (e.g., 0.1 mol) in a mixture of concentrated hydrochloric
acid (e.g., 0.3 mol) and water (e.g., 100 mL).

e Cool the resulting solution to 0-5 °C in an ice bath with continuous stirring.

e Prepare a solution of sodium nitrite (e.g., 0.11 mol) in deionized water (e.g., 50 mL).
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e Slowly add the sodium nitrite solution dropwise to the o-anisidine solution, ensuring the
temperature is maintained between 0-5 °C. The formation of the deep blue 2-methoxy-
phenyl diazonium salt indicates the progression of the reaction.[4]

Step 2: Reduction of the Diazonium Salt

 In a separate beaker, prepare a solution of sodium sulfite (e.g., 0.25 mol) in deionized water
(e.g., 200 mL).

» Slowly add the cold diazonium salt solution to the sodium sulfite solution with vigorous
stirring. The temperature should be kept low during the initial phase of the addition.

 After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for an additional 1-2 hours.

Step 3: Hydrolysis and Isolation
 Acidify the reaction mixture by the slow addition of concentrated hydrochloric acid.

» Heat the solution to approximately 40 °C to complete the hydrolysis and formation of the
hydrochloride salt.[5]

o Cool the solution in an ice bath to precipitate the (2-methoxyphenyl)hydrazine
hydrochloride.

o Collect the solid product by vacuum filtration using a Blchner funnel.

o Wash the collected solid with a small amount of cold water and then with a suitable organic
solvent (e.g., ethanol or diethyl ether) to remove impurities.

e Dry the product under vacuum to obtain (2-methoxyphenyl)hydrazine hydrochloride as a
crystalline solid.

Applications in Drug Development and Organic
Synthesis
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(2-methoxyphenyl)hydrazine hydrochloride is a cornerstone reagent in the synthesis of

indole-containing scaffolds, which are prevalent in a vast array of pharmaceuticals. Its primary

utility lies in its application as a key starting material for the Fischer indole synthesis.

The Fischer Indole Synthesis

The Fischer indole synthesis is a classic and versatile method for constructing the indole ring

system. The reaction involves the acid-catalyzed cyclization of a phenylhydrazone, which is

formed in situ from the reaction of (2-methoxyphenyl)hydrazine hydrochloride with an

aldehyde or a ketone.

The general workflow for this synthesis is depicted below:

Reactants

(2-methoxyphenyl)hydrazine
hydrochloride

Aldehyde or Ketone

Reaction Conditions

Acid Catalyst
(e.g., HCI, ZnCl2)

Reaction Pathway

Isomerization

Phenylhydrazone

- Cyclization and
Formation 4

Ammonia Elimination

[3,3]-Sigmatropic
Rearrangement

Product
Substituted Indole

Click to download full resolution via product page

Caption: Workflow of the Fischer Indole Synthesis.
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This reaction is instrumental in the synthesis of numerous pharmaceuticals, including triptans
for migraine treatment and various anti-inflammatory and anti-cancer agents.

Safety and Handling

(2-methoxyphenyl)hydrazine hydrochloride is a hazardous substance and should be
handled with appropriate safety precautions.

o Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, and
a lab coat.[6]

o Handling: Use in a well-ventilated area, preferably in a fume hood, to avoid inhalation of dust
or vapors. Avoid contact with skin and eyes. Wash hands thoroughly after handling.[7][8]

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place away from
incompatible materials.[6]

e First Aid:

[¢]

Skin Contact: Immediately wash with plenty of soap and water.[8]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

o

present and easy to do. Continue rinsing.[8]

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[8]

[¢]

o Ingestion: Rinse mouth and seek immediate medical attention.[8]

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the
supplier.

Conclusion

(2-methoxyphenyl)hydrazine hydrochloride is a versatile and indispensable reagent in the
fields of organic synthesis and medicinal chemistry. Its role as a precursor in the Fischer indole
synthesis enables the construction of a wide range of biologically active molecules. This guide
has provided a detailed overview of its chemical properties, a reliable synthesis protocol, and
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its primary applications, alongside essential safety and handling information to support its
effective and safe use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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